Cas no 850782-41-1 (ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate)

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate structure

850782-41-1 structure

Product Name:ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate

CAS No:850782-41-1

MF:C₂₅H₁₈N₄O₄

MW:438.43482542038

CID:5878283

PubChem ID:18558916

Update Time:2023-11-21

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[[3-(1H-benzotriazol-1-yl)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]amino]-, ethyl ester
- Oprea1_044644
- ethyl 4-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzoate
- ethyl 4-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]benzoate
- SJ000244627
- F1273-0089
- ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
- CHEMBL591391
- 850782-41-1
- AKOS024604178
- Inchi： 1S/C25H18N4O4/c1-2-33-25(32)15-11-13-16(14-12-15)26-21-22(29-20-10-6-5-9-19(20)27-28-29)24(31)18-8-4-3-7-17(18)23(21)30/h3-14,26H,2H2,1H3
- InChI Key： RHMILIMCFBZKTF-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(NC2=C(N3C4=CC=CC=C4N=N3)C(=O)C3=C(C2=O)C=CC=C3)C=C1

Computed Properties

Exact Mass: 438.13280507g/mol
Monoisotopic Mass: 438.13280507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 819
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
Boiling Point: 618.1±65.0 °C(Predicted)
pka: 0.25±0.30(Predicted)

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1273-0089-2μmol	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1273-0089-5μmol	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1273-0089-10μmol	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1273-0089-20μmol	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1273-0089-1mg	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1273-0089-2mg	ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate	850782-41-1	90%+	2mg	$59.0	2023-05-17
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